Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)-

• Molecular Formula: C10H8ClF3O3
• Molecular Weight: 268.61 g/mol
• IUPAC Name: 3-chloro-4-(1,1,1-trifluoropropan-2-yloxy)benzoic acid
• InChI: InChI=1S/C10H8ClF3O3/c1-5(10(12,13)14)17-8-3-2-6(9(15)16)4-7(8)11/h2-5H,1H3,(H,15,16)
• InChI Key: VVCZZVDDNDBGAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)OC1=C(C=C(C=C1)C(=O)O)Cl

Description

Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)- is a useful research compound. Its molecular formula is C10H8ClF3O3 and its molecular weight is 268.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)benzonitrile (430 mg) in IPA (3 ml) was added a 5M aqueous NaOH solution (1.37 ml), followed by stirring at 80° C. for 24 hours, and a 5M aqueous NaOH solution (1.37 ml) was further added thereto, followed by stirring at 95° C. for 24 hours. The reaction solution was concentrated until the amount was reduced to a half. To the residue was added 12M HCl, and the resulting precipitate was collected by filtration, and then dried to obtain 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)benzoic acid as a yellow solid.